Cas no 2229511-01-5 (2-4-methyl-3-(trifluoromethyl)phenylethanethioamide)

• Product Name: 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide
• CAS No: 2229511-01-5
• MF: C₁₀H₁₀F₃NS
• MW: 233.253311634064
• CID: 6259040
• PubChem ID: 165669724
• Update Time: 2025-11-01

2-4-methyl-3-(trifluoromethyl)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide
• 2229511-01-5
• 2-[4-methyl-3-(trifluoromethyl)phenyl]ethanethioamide
• EN300-1939702

• Inchi： 1S/C10H10F3NS/c1-6-2-3-7(5-9(14)15)4-8(6)10(11,12)13/h2-4H,5H2,1H3,(H2,14,15)
• InChI Key： YYABDQRCEXQUCT-UHFFFAOYSA-N
• SMILES： S=C(CC1C=CC(C)=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 233.04860498g/mol
• Monoisotopic Mass: 233.04860498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide

Professional Introduction to Compound with CAS No. 2229511-01-5 and Product Name: 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide

2-4-methyl-3-(trifluoromethyl)phenylethanethioamide, identified by its CAS number 2229511-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of thioamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a methyl group at the 4-position and a trifluoromethyl group at the 3-position of the phenyl ring, contribute to its unique chemical properties and reactivity, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The trifluoromethyl group is a key structural moiety in this compound, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. This feature has been extensively studied in the development of novel therapeutic agents, where compounds incorporating trifluoromethyl groups often exhibit improved efficacy and selectivity. The methyl group at the 4-position of the phenyl ring further influences the electronic properties of the molecule, potentially affecting its interactions with enzymes and receptors. Such structural modifications are meticulously designed to optimize pharmacological activity while minimizing off-target effects.

In recent years, there has been a growing interest in thioamide derivatives as bioactive molecules due to their versatile biological functions. Thioamides have been reported to possess antimicrobial, anti-inflammatory, anticancer, and antiviral properties, among others. The compound 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide is no exception and has been subjected to various biochemical assays to evaluate its potential therapeutic applications. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined functional groups allows for facile modifications through established chemical transformations, enabling researchers to explore analogues with tailored properties. For instance, further derivatization of the thioamide moiety could lead to new compounds with enhanced solubility or bioavailability. Additionally, the phenyl ring serves as a scaffold for diversification, allowing for the introduction of additional substituents that could modulate electronic and steric effects.

The pharmaceutical industry has increasingly relied on computational methods to predict the biological activity of novel compounds. Molecular modeling studies have been employed to understand how 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide interacts with potential targets such as enzymes and receptors. These studies have provided valuable insights into the binding modes and affinity profiles of the compound, guiding experimental efforts toward optimizing its pharmacological properties. Furthermore, virtual screening techniques have been utilized to identify potential drug-like candidates within large libraries of molecules, streamlining the drug discovery process.

Experimental validation of computational predictions is crucial for advancing a compound's development pipeline. In vitro assays have been conducted to assess the biological activity of 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide, focusing on key pathways relevant to human health. These assays have revealed promising results, particularly in terms of inhibiting specific enzymatic activities that are overexpressed in pathological conditions. For example, preliminary data suggest that this compound may interfere with the activity of kinases or proteases involved in cancer progression.

The synthesis of 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide involves multi-step organic reactions that highlight modern synthetic methodologies. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to construct the desired framework efficiently. The use of protecting groups ensures regioselectivity during synthesis, allowing for precise control over functionalization patterns. Such synthetic strategies are essential for producing high-purity compounds suitable for downstream applications in biochemical assays.

The pharmacokinetic profile of any drug candidate is critical for determining its clinical relevance. Studies on 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide have begun to address parameters such as absorption, distribution, metabolism, and excretion (ADME). Initial findings indicate that this compound exhibits reasonable oral bioavailability and moderate metabolic stability in preclinical models. These characteristics are favorable for further development into a lead candidate for therapeutic intervention.

The role of thioamides in medicinal chemistry cannot be overstated. Their unique reactivity makes them valuable intermediates in synthesizing complex molecules with biological activity. The compound under discussion exemplifies how structural features can be leveraged to develop novel therapeutics targeting specific disease mechanisms. As research progresses, it is anticipated that derivatives of 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide will be explored further, potentially leading to new treatments for unmet medical needs.

Collaborative efforts between academic researchers and industry scientists are essential for translating laboratory discoveries into clinical applications. The study of 2-4-methyl-3-(trifluoromethyl)phenylethanethioamide represents a prime example of how interdisciplinary approaches can accelerate drug development pipelines. By combining expertise in organic chemistry, computational biology, and pharmacology, researchers can efficiently navigate the complexities associated with bringing new drugs to market.